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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the comprehensive antimicrobial spectrum of peracetic

acid (PAA), the active biocidal agent in the Wofasteril line of disinfectants. Wofasteril, a
peracetic acid-based formulation, exhibits broad-spectrum efficacy against a wide range of

microorganisms, including bacteria, fungi, viruses, and bacterial spores.[1] This guide provides

a detailed overview of its mechanism of action, quantitative antimicrobial data, and the

experimental protocols used to validate its efficacy, offering a valuable resource for scientific

and professional applications.

Mechanism of Action: The Oxidative Power of
Peracetic Acid
The antimicrobial activity of peracetic acid stems from its high oxidizing potential. The primary

mechanism of action involves the denaturation of proteins and enzymes, disruption of cell wall

permeability, and the oxidation of sulfhydryl and sulfur bonds in proteins and other cellular

components. This indiscriminate oxidative attack on vital cellular structures leads to rapid cell

death. A key advantage of this mechanism is that it is unlikely to lead to the development of

microbial resistance.[2]

The signaling pathway of peracetic acid's antimicrobial action can be visualized as a multi-

pronged attack on microbial cells:
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Caption: Mechanism of action of peracetic acid against microorganisms.

Antimicrobial Efficacy: Quantitative Data
The broad-spectrum antimicrobial activity of Wofasteril has been demonstrated against a

variety of microorganisms. The following tables summarize the quantitative data on its

bactericidal, fungicidal, virucidal, and sporicidal efficacy.

Bactericidal Activity
Product

Target
Organism

Concentrati
on of PAA

Contact
Time

Log
Reduction

Test
Standard

Wofasteril®

Premium

General

Bacteria

(High Load)

0.25% 30 min Not Specified

IHO

Disinfectant

List

Fungicidal and Yeasticidal Activity
Specific quantitative data for fungicidal and yeasticidal activity of Wofasteril products was not

available in the searched literature. However, the manufacturer states that Wofasteril is
effective against fungi and yeasts.[1]
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Virucidal Activity
Specific quantitative data for virucidal activity of Wofasteril products against specific viruses

was not available in the searched literature. The manufacturer states that Wofasteril has a

virucidal effect.[1] It is effective against both enveloped and non-enveloped viruses.[3]

Sporicidal Activity
Product

Target
Organism

Concentrati
on of PAA

Contact
Time

Log
Reduction

Test
Conditions

Wofasteril®

Clostridium

difficile

(hypervirulent

strain)

Not Specified 30 min >3
Clean

conditions

Wofasteril®

Clostridium

difficile

(hypervirulent

strain)

Not Specified 60 min Not Specified
With organic

matter

Wofasteril®

SC super

Bacillus

spores (Risk

groups 1 & 2)

1.75% Not Specified ≥5
On PPE

material

Wofasteril®

SC super

Fully virulent

Bacillus

spores

1.75% Not Specified ≥5
On PPE

material

Wofasteril®

Bacillus

thuringiensis

spores

2% 5 min
Impaired

efficacy

35°C on PPE

material

Experimental Protocols
The antimicrobial efficacy of disinfectants like Wofasteril is evaluated using standardized

experimental protocols. These protocols are designed to provide reproducible results and to

simulate practical conditions of use.
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Quantitative Surface Test for Bactericidal and Fungicidal
Activity (based on DIN EN 13697)
This European standard specifies a method for determining the bactericidal and fungicidal

activity of chemical disinfectants that form a homogeneous, physically stable preparation when

diluted with hard water.[4][5][6]
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Caption: Workflow for EN 13697 quantitative surface test.
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Key Steps:

Preparation of Test Suspension: A standardized suspension of the test microorganism (e.g.,

Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans) is prepared.

Inoculation of Carriers: Stainless steel discs are inoculated with the test suspension and

dried under controlled conditions.[5]

Application of Disinfectant: The Wofasteril solution at the desired concentration is applied to

the dried, inoculated surface.

Contact Time: The disinfectant remains in contact with the surface for a specified period

(e.g., 5, 15, 60 minutes) at a controlled temperature.[7]

Neutralization: After the contact time, the antimicrobial action is stopped by transferring the

disc to a validated neutralizer solution.

Enumeration: The number of surviving microorganisms is determined by plating and

incubation.

Calculation of Log Reduction: The log reduction is calculated by comparing the number of

viable microorganisms on the treated discs to the number on untreated control discs. A log

reduction of ≥ 4 for bacteria and ≥ 3 for fungi is typically required to pass the test.[5]

Sporicidal Activity Test (based on AOAC Official Method
966.04)
This method is used to evaluate the sporicidal efficacy of disinfectants against spores of

Bacillus subtilis and Clostridium sporogenes.[8][9]
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Caption: Workflow for AOAC 966.04 sporicidal activity test.
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Key Steps:

Spore Suspension Preparation: A standardized suspension of bacterial spores is prepared.

Carrier Inoculation: Porcelain cylinders or silk suture loops are inoculated with the spore

suspension and dried.

Disinfectant Exposure: The inoculated carriers are immersed in the Wofasteril solution for a

specified contact time.

Transfer to Recovery Medium: After exposure, the carriers are transferred to a suitable

recovery broth containing a neutralizer to inactivate the peracetic acid.

Incubation: The recovery tubes are incubated for 21 days and observed for signs of microbial

growth.[8]

Results Interpretation: The absence of growth in all replicate tubes indicates sporicidal

activity.

Conclusion
Wofasteril, with its active ingredient peracetic acid, is a potent, broad-spectrum antimicrobial

agent with proven efficacy against bacteria, fungi, viruses, and bacterial spores. Its oxidative

mechanism of action ensures rapid and effective disinfection with a low risk of inducing

microbial resistance. The quantitative data and standardized testing protocols outlined in this

guide provide a solid foundation for understanding and applying Wofasteril in various

research, scientific, and drug development settings where high-level disinfection and

sterilization are paramount. For specific applications, it is recommended to consult the

manufacturer's technical data sheets for detailed information on concentrations and contact

times.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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